Cas no 15301-88-9 (Ethanamine,2-[(2,6-diethylphenyl)-2-pyridinylmethoxy]-N,N-dimethyl-)

Ethanamine,2-[(2,6-diethylphenyl)-2-pyridinylmethoxy]-N,N-dimethyl- structure
15301-88-9 structure
Product Name:Ethanamine,2-[(2,6-diethylphenyl)-2-pyridinylmethoxy]-N,N-dimethyl-
CAS No:15301-88-9
MF:C20H28N2O
MW:312.449125289917
CID:141679
PubChem ID:3052768
Update Time:2025-04-19

Ethanamine,2-[(2,6-diethylphenyl)-2-pyridinylmethoxy]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-[(2,6-diethylphenyl)-2-pyridinylmethoxy]-N,N-dimethyl-
    • 2-[(2,6-diethylphenyl)-pyridin-2-ylmethoxy]-N,N-dimethylethanamine
    • {2-[(2,6-diethyl-phenyl)-pyridin-2-yl-methoxy]-ethyl}-dimethyl-amine
    • < 2> Pyridyl-(2,6-diethyl-phenyl)-(2-dimethylamino-ethoxy)-methan
    • AC1MHJZ5
    • BS-7161-D [As Hydrochloride]
    • CHEMBL2105383
    • Pytamine
    • Pytamine [INN]
    • SureCN1816464
    • UNII-B8414665Y7
    • BS-7161D FREE BASE
    • DTXSID30864576
    • 2-(alpha-(2-(Dimethylamino)ethoxy)-2,6-diethylbenzyl)pyridine
    • BS 7161 D FREE BASE
    • PYRIDINE, 2-(.ALPHA.-(2-(DIMETHYLAMINO)ETHOXY)-2,6-DIETHYLBENZYL)-
    • NS00123704
    • ETHANAMINE, 2-((2,6-DIETHYLPHENYL)-2-PYRIDINYLMETHOXY)-N,N-DIMETHYL-
    • BS 7161 D
    • 2-(alpha-(2-(Dimethylamino)ethoxy)-2,6-diethylbenzyl)pyridine.
    • 2-[(2,6-Diethylphenyl)(pyridin-2-yl)methoxy]-N,N-dimethylethan-1-amine
    • SCHEMBL1816464
    • BS-7161-D FREE BASE
    • Q27274490
    • 15301-88-9
    • BS 7161 D [AS HYDROCHLORIDE]
    • 2-(.ALPHA.-(2-(DIMETHYLAMINO)ETHOXY)-2,6-DIETHYLBENZYL)PYRIDINE
    • PYtaminmangel
    • B8414665Y7
    • Inchi: 1S/C20H28N2O/c1-5-16-10-9-11-17(6-2)19(16)20(23-15-14-22(3)4)18-12-7-8-13-21-18/h7-13,20H,5-6,14-15H2,1-4H3
    • InChI Key: NDOLHPQPHFXYLK-UHFFFAOYSA-N
    • SMILES: O(CCN(C)C)C(C1C=CC=CN=1)C1C(=CC=CC=1CC)CC

Computed Properties

  • Exact Mass: 312.22034
  • Monoisotopic Mass: 312.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 25.4Ų

Experimental Properties

  • PSA: 25.36
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